Cas no 105003-96-1 (2-(4-bromo-2-nitrophenyl)acetonitrile)

2-(4-Bromo-2-nitrophenyl)acetonitrile is a brominated nitrophenyl derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a bromo and nitro substituent on the phenyl ring, enhances reactivity in nucleophilic aromatic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The acetonitrile moiety further expands its versatility as a precursor for heterocycle formation or functional group transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its potential sensitivity to light and moisture.

2-(4-bromo-2-nitrophenyl)acetonitrile structure

105003-96-1 structure

Product Name:2-(4-bromo-2-nitrophenyl)acetonitrile

CAS No:105003-96-1

MF:C₈H₅BrN₂O₂

MW:241.041500806808

CID:1149498

PubChem ID:13581396

Update Time:2025-06-07

2-(4-bromo-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromo-2-nitrophenyl)acetonitrile
- (4-BROMO-2-NITRO-PHENYL)-ACETONITRILE
- AGN-PC-00N5P1
- AKOS012506284
- (4-bromo-2-nitro)phenylacetonitrile
- 4-bromo-2-nitrophenylacetonitrile
- AB66501
- Benzeneacetonitrile, 4-bromo-2-nitro-
- (4-BROMO-2-NITRO-PHENYL)-ACETONITRILE; AGN-PC-00N5P1; AKOS012506284; (4-bromo-2-nitro)phenylacetonitrile; 4-bromo-2-nitrophenylacetonitrile; AB66501; Benzeneacetonitrile, 4-bromo-2-nitro-;
- 105003-96-1
- MFCD12963542
- CS-0315297
- G11640
- Inchi： 1S/C8H5BrN2O2/c9-7-2-1-6(3-4-10)8(5-7)11(12)13/h1-2,5H,3H2
- InChI Key： GEPDAFQIOVPKPV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC#N)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 239.95345
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.6Å²

Experimental Properties

PSA: 66.93

2-(4-bromo-2-nitrophenyl)acetonitrile Pricemore >>

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